1-ethyl-3-methyl-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-ethyl-5-methyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H20N4OS/c1-4-19-12(8-10(3)18-19)14(20)17-15-16-11-6-5-9(2)7-13(11)21-15/h8-9H,4-7H2,1-3H3,(H,16,17,20)
• InChI Key: SBSUUNQSPGKORY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)C(=O)NC2=NC3=C(S2)CC(CC3)C
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol

Description

1-ethyl-3-methyl-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H20N4OS and its molecular weight is 304.41. The purity is usually 95%.
BenchChem offers high-quality 1-ethyl-3-methyl-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-1H-pyrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-ethyl-3-methyl-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-1H-pyrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

• A study focused on benzo[b]thiophen-2-yl-hydrazonoesters, including derivatives of tetrahydrobenzo[b]thiophene, found their utility in synthesizing various heterocyclic compounds like pyrazole, isoxazole, pyrimidine, and triazine derivatives, showcasing their versatility in chemical synthesis (Mohareb et al., 2004).

Antibacterial Agents

• Research on analogs of benzo[d]thiazolyl substituted pyrazol-5-ones revealed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. This highlights the potential of these compounds in medical applications (Palkar et al., 2017).

Antimicrobial Activity

• A study on substituted-thiazole-2-semicarbazides showed that they could be transformed into various derivatives, including pyrazole-1-carboxamides, demonstrating antimicrobial properties. This underlines their potential in developing new antimicrobial drugs (Basavarajaiah & Mruthyunjayaswamy, 2008).

Radiochemical Synthesis

• A compound structurally similar to the one was synthesized and evaluated as a potential PET agent for imaging IRAK4 enzyme in neuroinflammation, indicating its use in diagnostic imaging (Wang et al., 2018).

Anti-Tumor Activity

• The synthesis of 1,4-bis(1-(5-(aryldiazenyl)thiazol-2-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)benzenes and their evaluation revealed promising anti-tumor activities, demonstrating the potential of these compounds in cancer therapy (Gomha et al., 2016).